Cas no 1213471-25-0 (5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol)

• Product Name: 5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol
• CAS No: 1213471-25-0
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 6555409
• PubChem ID: 55278465
• Update Time: 2024-01-13

5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol
• 1213471-25-0
• CS-0353809
• AKOS006331367
• 5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol
• EN300-1847595
• (s)-5-(1-Amino-2-hydroxyethyl)-2-nitrophenol
• AKOS015928550

• Inchi： 1S/C8H10N2O4/c9-6(4-11)5-1-2-7(10(13)14)8(12)3-5/h1-3,6,11-12H,4,9H2/t6-/m1/s1
• InChI Key： GVGFAMRFVGVGSS-ZCFIWIBFSA-N
• SMILES： OC[C@H](C1C=CC(=C(C=1)O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols